Cas no 1249175-22-1 ((1H-imidazol-2-yl)methyl(1-methoxypropan-2-yl)amine)

• Product Name: (1H-imidazol-2-yl)methyl(1-methoxypropan-2-yl)amine
• CAS No: 1249175-22-1
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5187404
• PubChem ID: 61557989
• Update Time: 2025-09-28

(1H-imidazol-2-yl)methyl(1-methoxypropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (1H-Imidazol-2-ylmethyl)(1-methoxypropan-2-yl)amine
• [(1H-imidazol-2-yl)methyl](1-methoxypropan-2-yl)amine
• 1H-Imidazole-2-methanamine, N-(2-methoxy-1-methylethyl)-
• (1H-imidazol-2-yl)methyl(1-methoxypropan-2-yl)amine

• Inchi： 1S/C8H15N3O/c1-7(6-12-2)11-5-8-9-3-4-10-8/h3-4,7,11H,5-6H2,1-2H3,(H,9,10)
• InChI Key： UPURQQZZGDTHDL-UHFFFAOYSA-N
• SMILES： O(C)CC(C)NCC1=NC=CN1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• XLogP3: -0.2
• Topological Polar Surface Area: 49.9

Additional information on (1H-imidazol-2-yl)methyl(1-methoxypropan-2-yl)amine

Introduction to (1H-imidazol-2-yl)methyl(1-methoxypropan-2-yl)amine and Its Applications in Modern Chemical Biology

(1H-imidazol-2-yl)methyl(1-methoxypropan-2-yl)amine, with the CAS number 1249175-22-1, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and molecular recognition. The compound's imidazole moiety and its interaction with biological systems make it a promising candidate for various therapeutic interventions.

The structural framework of (1H-imidazol-2-yl)methyl(1-methoxypropan-2-yl)amine consists of an imidazole ring linked to a propylamine chain with a methoxy substituent. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are critical in modulating cellular processes. The presence of the imidazole ring, known for its ability to form hydrogen bonds and coordinate with metal ions, enhances the compound's binding affinity to biological molecules.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The (1H-imidazol-2-yl)methyl(1-methoxypropan-2-yl)amine derivative has shown promise in preliminary studies as a scaffold for designing novel inhibitors. Its ability to interact with both hydrophobic and polar regions of biological targets makes it a versatile tool for drug development.

One of the most compelling aspects of this compound is its potential role in modulating protein-protein interactions. The imidazole ring can serve as a ligand for metal ions that are often involved in enzyme catalysis and signal transduction. For instance, studies have suggested that the compound may interact with copper ions, which are crucial in various biological processes. This interaction could lead to the development of therapeutic agents that target copper-dependent enzymes, offering new avenues for treating conditions associated with copper dysregulation.

Furthermore, the methoxy group in the propylamine chain adds another layer of functionality to the molecule. Methoxy-substituted compounds are known to exhibit enhanced bioavailability and metabolic stability, making them attractive candidates for pharmaceutical applications. The methoxy group can also participate in hydrogen bonding, further increasing the compound's binding affinity to biological targets.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of small molecules like (1H-imidazol-2-yl)methyl(1-methoxypropan-2-yl)amine with high precision. Molecular docking studies have revealed that this compound can effectively bind to active sites of enzymes such as kinases and phosphatases, which are key players in cellular signaling pathways. These findings suggest that the compound may be used to develop inhibitors that disrupt aberrant signaling cascades associated with various diseases.

The synthesis of (1H-imidazol-2-yl)methyl(1-methoxypropan-2-yl)amine has been optimized through multi-step organic reactions, including condensation reactions and nucleophilic substitutions. The use of modern synthetic techniques has allowed for high yields and purity, making it feasible for large-scale production. This accessibility is crucial for both preclinical studies and potential clinical trials.

In conclusion, (1H-imidazol-2-yl)methyl(1-methoxypropan-2-yl)amine represents a significant advancement in the field of chemical biology. Its unique structural features and potential applications in drug discovery make it a valuable asset for researchers working on therapeutic interventions. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for a wide range of diseases.